![molecular formula C15H19NO4 B040027 (5R)-N-(tert-butoxycarbonyl)-3,4,5,6-tetrahydro-5-phenyl-4(H)-1,4-oxazin-2-one CAS No. 119878-90-9](/img/structure/B40027.png)
(5R)-N-(tert-butoxycarbonyl)-3,4,5,6-tetrahydro-5-phenyl-4(H)-1,4-oxazin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(5R)-N-(tert-butoxycarbonyl)-3,4,5,6-tetrahydro-5-phenyl-4(H)-1,4-oxazin-2-one is an organometallic compound that has been used in a variety of scientific research applications. It is a versatile compound, with a wide range of applications in the fields of biochemistry, physiology, and pharmacology.
Scientific Research Applications
1. Sustainable Synthesis of Tertiary Butyl Esters The compound is used in the direct and sustainable synthesis of tertiary butyl esters. This process is more efficient, versatile, and sustainable compared to the batch .
Preparation of Chiral Intermediates
The compound is used in the synthesis of (3R, 4R, 5R)-1-(tert-Butoxycarbonyl)-3, 4-isopropylidenedioxy-5-methoxymethyl-2-pyrrolidinone, a useful chiral intermediate for the preparation of calyculins .
3. Synthesis of Tert-Butyl Esters from Benzyl Cyanides The compound is used in a novel protocol to synthesize tert-butyl esters from benzyl cyanides and tert-butyl hydroperoxide .
Chemical Transformations
The tert-butyl group in the compound is used in various chemical transformations due to its unique reactivity pattern .
Biosynthetic and Biodegradation Pathways
The tert-butyl group in the compound has implications in biosynthetic and biodegradation pathways .
Asymmetric N-Heterocycle Synthesis
The compound is used in tert-butanesulfinamide mediated asymmetric N-heterocycle synthesis via sulfinimines .
7. Preparation of Key Chiral Intermediate for Rosuvastatin The compound is used in the synthesis of tert-Butyl (3R,5S)-6-chloro-3,5-dihydroxyhexanoate [(3R,5S)-CDHH], a key chiral intermediate for the synthesis of the lipid-lowering drug rosuvastatin .
properties
IUPAC Name |
tert-butyl (5R)-2-oxo-5-phenylmorpholine-4-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NO4/c1-15(2,3)20-14(18)16-9-13(17)19-10-12(16)11-7-5-4-6-8-11/h4-8,12H,9-10H2,1-3H3/t12-/m0/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CZACTLXFENUALF-LBPRGKRZSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(=O)OCC1C2=CC=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1CC(=O)OC[C@H]1C2=CC=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.31 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(5R)-N-(tert-butoxycarbonyl)-3,4,5,6-tetrahydro-5-phenyl-4(H)-1,4-oxazin-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.